Cas no 217798-66-8 (4-Amino-N-butyl-N-methylbenzenesulfonamide)

• Product Name: 4-Amino-N-butyl-N-methylbenzenesulfonamide
• CAS No: 217798-66-8
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• MDL: MFCD06336972
• CID: 1079529
• PubChem ID: 2120062
• Update Time: 2025-10-21

4-Amino-N-butyl-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-butyl-N-methylbenzenesulfonamide
• benzenesulfonamide, 4-amino-N-butyl-N-methyl-
• SR-01000053462-1
• CS-0149224
• EN300-09820
• ALBB-012583
• 4-amino-N-butyl-N-methylbenzene-1-sulfonamide
• MFCD06336972
• STK801706
• AKOS000199028
• E76023
• 217798-66-8
• Z56989553
• SR-01000053462

• MDL： MFCD06336972
• Inchi： 1S/C11H18N2O2S/c1-3-4-9-13(2)16(14,15)11-7-5-10(12)6-8-11/h5-8H,3-4,9,12H2,1-2H3
• InChI Key： JHLGCVXRTFDKOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(C)CCCC)(=O)=O

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

4-Amino-N-butyl-N-methylbenzenesulfonamide Security Information

• HazardClass：IRRITANT

Additional information on 4-Amino-N-butyl-N-methylbenzenesulfonamide

Research Brief on 4-Amino-N-butyl-N-methylbenzenesulfonamide (CAS: 217798-66-8): Recent Advances and Applications

4-Amino-N-butyl-N-methylbenzenesulfonamide (CAS: 217798-66-8) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature indicates that 4-Amino-N-butyl-N-methylbenzenesulfonamide serves as a versatile scaffold for the design of sulfonamide-based inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in targeting carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The compound's unique structural features, such as the butyl and methyl substituents, contribute to its enhanced binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its inhibitory properties, 4-Amino-N-butyl-N-methylbenzenesulfonamide has been investigated for its antimicrobial potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, particularly Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional sulfonamide antibiotics. These findings suggest that derivatives of this compound could address the growing challenge of antibiotic resistance.

Another area of interest is the compound's role in cancer research. Preliminary in vitro studies have shown that 4-Amino-N-butyl-N-methylbenzenesulfonamide exhibits cytotoxic effects against certain cancer cell lines, including breast and lung cancer. Researchers hypothesize that its mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, although further validation is required. These early results underscore the need for more comprehensive preclinical studies to evaluate its therapeutic potential.

The synthesis and characterization of 4-Amino-N-butyl-N-methylbenzenesulfonamide have also been refined in recent years. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, as detailed in a 2023 publication in Organic Process Research & Development. These improvements not only enhance the compound's accessibility for research but also align with the pharmaceutical industry's sustainability goals.

In conclusion, 4-Amino-N-butyl-N-methylbenzenesulfonamide (CAS: 217798-66-8) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, position it as a valuable tool in chemical biology and drug discovery. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The continued investigation of this compound may yield significant contributions to addressing unmet medical needs in oncology, infectious diseases, and beyond.